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Compound of Interest

Compound Name: FMF-04-159-2

CAS No.: 2364489-81-4

Cat. No.: B607487 Get Quote

Executive Summary
FMF-04-159-2 is a potent, covalent inhibitor targeting the TAIRE kinase family (specifically

CDK14) and JAK3. Unlike reversible inhibitors, this compound forms a permanent chemical

bond with cysteine residues (e.g., Cys909 in JAK3). Operational Consequence: This

irreversible binding mechanism implies high biological potency and potential toxicity at low

concentrations.

Immediate Directive: Treat FMF-04-159-2 as a High Potency Active Pharmaceutical Ingredient

(HPAPI). All disposal must utilize high-temperature incineration. Do not discharge into

municipal water systems.

Compound Profile & Risk Assessment
To handle FMF-04-159-2 safely, one must understand its chemical behavior. It is not merely a

"toxic chemical"; it is a "molecular warhead."

Mechanism of Action (The "Why"): FMF-04-159-2 utilizes an electrophilic warhead (typically

an acrylamide or similar Michael acceptor) to attack a nucleophilic cysteine thiol on the target

protein.

Safety Implication: This reactivity means the compound can potentially alkylate human

proteins irreversibly upon contact or inhalation.
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Environmental Impact: As a stable organic molecule designed to survive biological systems,

it resists degradation in standard wastewater treatment, posing chronic risks to aquatic life.

Hazard Classification Table
Parameter Classification / Status Operational Requirement

Compound Class Covalent Kinase Inhibitor
Handle in BSL-2 or Chemical

Fume Hood

Toxicity Potential
High (Cytotoxic/Teratogenic

potential)

Double-gloving (Nitrile) &

Tyvek sleeves

RCRA Status
Non-listed (Treat as P-Listed

equivalent)
Zero drain disposal

Physical State
Solid (Powder) or DMSO

Solution

HEPA filtration for solids;

impervious containers for

liquids

Self-Validating Deactivation & Spill Response
A "self-validating" system means the protocol itself ensures safety. For covalent inhibitors, we

utilize their specific chemistry for neutralization during spills.

The Logic: FMF-04-159-2 targets thiols (sulfur groups). Therefore, treating a spill with a strong

nucleophile or oxidant will react with the warhead, rendering it chemically inert before cleanup.

Spill Decontamination Protocol
Minor Spills (<10 mL/mg):

Isolate: Evacuate immediate area.

Neutralize: Apply 10% Bleach (Sodium Hypochlorite) solution.

Mechanism:[2] Oxidation destroys the electrophilic warhead, preventing it from reacting

with biological targets.

Wait Time: Allow 15 minutes of contact time.
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Absorb: Use chemically inert absorbent pads.

Clean: Follow with a surfactant (soap) wash, then a water rinse.

Disposal: Collect all pads and PPE into the Hazardous Waste stream (see Section 3).

Step-by-Step Disposal Workflow
Do not mix FMF-04-159-2 waste with general solvent waste. It requires a dedicated stream to

ensure incineration.

A. Solid Waste (Powder, Contaminated Consumables)
Scope: Vials, weigh boats, pipette tips, gloves, and absorbent pads.

Protocol:

Primary Containment: Place items immediately into a clear, sealable polyethylene bag (4

mil thickness).

Secondary Containment: Place the sealed bag into a rigid, screw-top container (e.g.,

HDPE wide-mouth jar).

Labeling: Affix a yellow hazardous waste label.

Text: "Solid Waste: Toxic / Cytotoxic - FMF-04-159-2 - Destined for Incineration."

B. Liquid Waste (Mother Liquors, DMSO Stocks)
Scope: Expired stock solutions, cell culture media containing >1 µM compound.

Protocol:

Segregation: Use a dedicated amber glass or HDPE waste bottle. Do not mix with

oxidizers (e.g., Nitric Acid) as this may cause uncontrolled exothermic reactions.

Labeling: List all solvents (e.g., "DMSO 99%, FMF-04-159-2 <1%").

Handover: Cap tightly. Wipe the exterior with 10% bleach, then ethanol.
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Visualized Workflows (DOT Diagrams)
Figure 1: Waste Categorization Decision Tree
This logic gate ensures no FMF-04-159-2 enters the municipal water supply.
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Figure 2: Spill Response & Deactivation Logic
This workflow utilizes the chemical vulnerability of the inhibitor to ensure safe cleanup.
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Regulatory Compliance & Transport
Although FMF-04-159-2 may not have a specific UN number, it must be transported under

generic toxic codes to ensure EHS compliance.

US EPA Waste Code (Recommendation): Since it is not explicitly listed, use P001

(Warfarin/Anti-coagulant analog) or U010 (Mitomycin C analog) logic—classifying it as

"Acutely Toxic."

DOT Shipping Name (for waste):

Proper Shipping Name: Waste Toxic solids, organic, n.o.s. (Contains FMF-04-159-2)[3][4]

[5][6][7]

Hazard Class: 6.1

Packing Group: II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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